Methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate

• Molecular Formula: C12H10FNO3
• Molecular Weight: 235.21 g/mol
• IUPAC Name: methyl 2-cyclopropyl-6-fluoro-1,3-benzoxazole-4-carboxylate
• InChI: InChI=1S/C12H10FNO3/c1-16-12(15)8-4-7(13)5-9-10(8)14-11(17-9)6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: ZFCOEGCPIVFTNH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC(=C1)F)OC(=N2)C3CC3

Description

Methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10FNO3 and its molecular weight is 235.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-(cyclopropanecarboxamido)-5-fluoro-3-hydroxybenzoate from Step D (180 mg, 0.71 mmol), p-toluenesulfonic acid monohydrate (202 mg, 1.07 mmol) and toluene (5 mL) was heated at reflux under nitrogen for 3 h. The reaction mixture was then cooled to room temperature, diluted with ethyl acetate, washed with a saturated solution of sodium bicarbonate and brine, dried over sodium sulfate, filtered and concentrated. The crude material was purified by Combi-flash chromatography (silica gel, 60:40 hexanes/ethyl acetate) to afford methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate (115 mg, 69%) as a white solid: 1H NMR (300 MHz, CDCl3) δ 7.68 (dd, J=10.2, 2.4 Hz, 1H), 7.34 (dd, J=7.5, 2.4 Hz, 1H), 4.02 (s, 3H), 2.39-2.29 (m, 1H), 1.35-1.29 (m, 2H), 1.26-1.17 (m, 2H); 19F NMR (282 MHz, CDCl3) δ −116.29; MS (ESI+) m/z 236 (M+H).